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Compound of Interest

Compound Name: 2-(4-Chlorobenzoyl)pyridine

Cat. No.: B1293609 Get Quote

An In-depth Technical Guide to the Safety, Handling, and GHS Information for 2-(4-
Chlorobenzoyl)pyridine

This document provides a comprehensive overview of the safety, handling, and Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals information for 2-(4-
Chlorobenzoyl)pyridine. It is intended for researchers, scientists, and professionals in drug

development who may handle this compound. The information compiled is based on publicly

available safety data sheets and chemical databases.

GHS Hazard Identification
2-(4-Chlorobenzoyl)pyridine is classified as hazardous under the GHS. The primary hazards

are related to irritation and potential acute toxicity if swallowed.[1][2][3][4]

Table 1: GHS Classification | Category | Information | | :--- | :--- | | Pictogram |

alt text

[2][4] | | Signal Word | Warning[1][2][3][4] | | Hazard Statements | H315: Causes skin irritation.
[1][2][3][4]H319: Causes serious eye irritation.[1][3][4]H302: Harmful if swallowed.[1] | |
Precautionary Statements | Prevention:P264: Wash skin thoroughly after handling.[1][4]P270:
Do not eat, drink or smoke when using this product.[1]P280: Wear protective gloves/eye
protection/face protection.[1][2][4]Response:P301+P317: IF SWALLOWED: Get medical help.
[1]P302+P352: IF ON SKIN: Wash with plenty of water.[1][2]P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to
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do. Continue rinsing.[1][2][4]P332+P313: If skin irritation occurs: Get medical advice/attention.
[2]P337+P313: If eye irritation persists: Get medical advice/attention.[2][4]P362+P364: Take off
contaminated clothing and wash it before reuse.[1][2]Disposal:P501: Dispose of
contents/container in accordance with local regulations.[3] |

GHS Process

Identify Compound
(2-(4-Chlorobenzoyl)pyridine)

Review Safety Data
(SDS, Databases)

Identify Hazards
 H302, H315, H319

Assign Pictogram & Signal Word
(Exclamation, Warning)

Determine Precautionary Measures
(P264, P280, P302, P305, etc.)

Click to download full resolution via product page

Caption: GHS Hazard Identification Workflow.

Physical and Chemical Properties
Key physical and chemical properties are summarized below. This data is essential for safe

handling and storage.

Table 2: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₁₂H₈ClNO [1][2]

Molecular Weight 217.65 g/mol [1][2]

Appearance
White to light yellow

powder/crystal
[2]

Physical State Solid (at 20°C) [2]

Melting Point 62.0 to 66.0 °C [2]

Boiling Point 160 °C @ 0.6 mmHg [2]

Solubility Soluble in Methanol [2]

| CAS Number | 6318-51-0 |[1][2] |
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Toxicological Information
Detailed toxicological studies on 2-(4-Chlorobenzoyl)pyridine are limited. The GHS

classification is based on available data and structural analogies.

Table 3: Summary of Toxicological Hazards

Hazard Class Category Notes

Acute Toxicity (Oral)
Category 4 (33.3% of
notifications)

Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]

| Serious Eye Damage/Irritation | Category 2 | Causes serious eye irritation.[1][2] |

No specific LD50 (median lethal dose) or LC50 (median lethal concentration) values were

found in the reviewed literature.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and risk.

Handling:

Work in a well-ventilated area. The use of a local exhaust ventilation system or a chemical

fume hood is strongly recommended.[5][6]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[5][7]

Wear appropriate personal protective equipment (PPE) as detailed in Section 5.[3][5]

Avoid the formation of dust and aerosols.[5][6]

Wash hands and any exposed skin thoroughly with soap and water after handling.[5][6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8]

Storage:
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Store in a tightly closed, properly labeled container.[3][5]

Keep in a cool, dry, and dark place.[2][5] A storage temperature of <15°C is recommended.

[2]

Store away from incompatible materials, such as strong oxidizing agents.[6]

Handling Protocol

Preparation
- Verify fume hood function

- Inspect PPE

Handling Operation
- Work within fume hood
- Avoid generating dust

- Prevent skin/eye contact

Post-Handling
- Decontaminate surfaces
- Wash hands thoroughly

Storage & Disposal
- Store in sealed container
- Dispose of waste properly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(4-Chlorobenzoyl)pyridine.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.
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Table 4: Recommended Personal Protective Equipment (PPE)

PPE Category Item and Specifications

Engineering Controls

Use in a well-ventilated area, preferably
within a certified chemical fume hood.[5]
[6] Safety shower and eye wash station
should be available.[5]

Eye/Face Protection

Wear tightly fitting safety goggles or safety

glasses with side-shields.[3][5] A face shield

may be necessary for tasks with a high splash

risk.[5][9]

Hand Protection

Wear chemical-resistant gloves, such as nitrile

gloves.[5][9] Inspect gloves before use and

change them frequently or immediately upon

contamination.[8][9]

Skin and Body Protection

Wear a laboratory coat and protective clothing

to prevent skin exposure.[3][5] Closed-toe shoes

are mandatory.[9]

| Respiratory Protection | If dust is generated and ventilation is inadequate, use a NIOSH-

approved dust respirator or an air-purifying respirator with appropriate cartridges.[5][6] |

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. Seek medical

attention if symptoms persist or are severe.

Table 5: First Aid Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.tcichemicals.com/SG/en/sds/F0674_JP_EN.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chlorophenyl_2_pyridinylmethanol.pdf
https://www.tcichemicals.com/SG/en/sds/F0674_JP_EN.pdf
https://www.echemi.com/sds/4-4-chlorobenzoylpyridine-pd1805142571.html
https://www.tcichemicals.com/SG/en/sds/F0674_JP_EN.pdf
https://www.tcichemicals.com/SG/en/sds/F0674_JP_EN.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chlorophenyl_pyridin_2_yldiazene.pdf
https://www.tcichemicals.com/SG/en/sds/F0674_JP_EN.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chlorophenyl_pyridin_2_yldiazene.pdf
https://www.fishersci.co.uk/store/msds?partNumber=P/7960&countryCode=GB&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chlorophenyl_pyridin_2_yldiazene.pdf
https://www.echemi.com/sds/4-4-chlorobenzoylpyridine-pd1805142571.html
https://www.tcichemicals.com/SG/en/sds/F0674_JP_EN.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chlorophenyl_pyridin_2_yldiazene.pdf
https://www.tcichemicals.com/SG/en/sds/F0674_JP_EN.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chlorophenyl_2_pyridinylmethanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air and keep
them at rest in a position comfortable for
breathing.[3][10] If symptoms occur, get
medical attention.[10]

Skin Contact

Immediately take off all contaminated clothing.

[3] Wash the affected area with plenty of soap

and water for at least 15 minutes.[10][11] If skin

irritation occurs or persists, get medical

advice/attention.[2][3]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.[3]

[10] Remove contact lenses, if present and easy

to do, and continue rinsing.[2][3] If eye irritation

persists, get medical advice/attention.[2]

| Ingestion | Rinse mouth thoroughly with water.[3][10] Do NOT induce vomiting.[3][12] Get

medical advice/attention if you feel unwell.[5][10] |
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Exposure Route

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Rinse Eyes with Water (15 min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention
(If symptoms persist or are severe)

Click to download full resolution via product page

Caption: First Aid Decision Tree for Exposure Incidents.

Fire Fighting Measures
Table 6: Fire Fighting Information

Category Details

Suitable Extinguishing Media
Dry chemical, carbon dioxide (CO₂), water
spray, or alcohol-resistant foam.[3][5][12]

Specific Hazards from Combustion

Thermal decomposition can release irritating

and toxic gases and vapors, including carbon

oxides (CO, CO₂), nitrogen oxides (NOx), and

hydrogen chloride (HCl) gas.[5][10]

| Protective Equipment for Firefighters | Firefighters should wear full protective gear and a self-

contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or
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other positive pressure mode.[3][10][12] |

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Personal Precautions: Evacuate non-essential personnel from the area.[13] Wear the

appropriate level of PPE as described in Section 5 to prevent contact with the skin and eyes

and inhalation of dust.[5]

Environmental Precautions: Prevent the spilled material from entering drains, sewers, or

waterways.[5]

Methods for Cleaning Up: For small spills, carefully sweep up the solid material, taking care

not to create dust.[5] Dampening the material with a suitable solvent like ethanol may be an

option to reduce dust generation.[14] Place the collected material into a sealed, labeled

container for hazardous waste disposal.[5][13] Following collection, decontaminate the spill

area with a suitable solvent followed by soap and water.[14]

Experimental Protocols
Detailed experimental protocols for the determination of toxicological properties (e.g., OECD

test guidelines for acute oral toxicity or skin irritation) for 2-(4-Chlorobenzoyl)pyridine were

not available in the public domain resources accessed for this guide. Toxicological

classifications are typically derived from data submitted by manufacturers and importers to

regulatory agencies. Researchers should consult specialized toxicology databases or

commission studies if detailed experimental data is required for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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